Cas no 2877669-88-8 (2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide)

• Product Name: 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide
• CAS No: 2877669-88-8
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5328819
• Update Time: 2025-05-22

2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-4-(cyclopropylcarbonyl)hexahydro-1H-1,4-diazepine-1-acetamide
• 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide

• Inchi： 1S/C14H23N3O2/c18-13(15-12-4-5-12)10-16-6-1-7-17(9-8-16)14(19)11-2-3-11/h11-12H,1-10H2,(H,15,18)
• InChI Key： SHZAKDZSLNATGA-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)CCCN(C(C2CC2)=O)CC1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.9±50.0 °C(Predicted)
• pka: 15.39±0.20(Predicted)

Additional information on 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide

2-(4-Cyclopropanecarbonyl-1,4-Diazepan-1-Yl)-N-Cyclopropylacetamide: A Comprehensive Overview

The compound with CAS No. 2877669-88-8, known as 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates both a cyclopropane ring and a diazepane framework, making it a valuable subject for research into complex molecular architectures and their potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The presence of the cyclopropane ring in this molecule contributes to its structural rigidity and unique electronic properties, which are often desirable in medicinal chemistry. For instance, researchers have explored the use of such compounds in developing new generations of antibiotics and anticancer agents due to their ability to interact with specific biological targets with high precision.

The diazepane component of this compound adds another layer of complexity to its structure. Diazepanes are seven-membered rings containing two nitrogen atoms, and they are known for their versatility in forming hydrogen bonds and other non-covalent interactions. This makes them particularly useful in designing molecules with enhanced bioavailability and stability. Recent advancements in synthetic methodologies have enabled chemists to construct such complex ring systems with greater efficiency, paving the way for more intricate molecular designs.

One of the most promising applications of 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide lies in its potential as a precursor for more advanced pharmaceutical agents. By modifying the substituents on the diazepane ring or altering the cyclopropane moiety, researchers can fine-tune the molecule's properties to suit specific therapeutic needs. For example, substituting different groups on the acetamide portion could enhance its ability to target particular enzymes or receptors involved in disease pathways.

Moreover, the synthesis of this compound represents a significant achievement in modern organic chemistry. The construction of such a complex molecule requires a series of carefully designed reactions, including coupling reactions, cyclizations, and functional group transformations. Innovations in catalytic methods and stereocontrol techniques have made it possible to synthesize this compound with high yields and excellent stereochemical outcomes.

In terms of biological activity, preliminary studies suggest that 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide exhibits interesting pharmacological profiles. For instance, it has shown moderate inhibitory activity against certain kinases involved in cellular signaling pathways. While these results are still preliminary, they underscore the potential of this compound as a lead molecule for further optimization and development into therapeutic agents.

Looking ahead, the continued exploration of cyclopropane-containing diazepanes like this compound is expected to yield further insights into their structural and functional properties. Advances in computational chemistry tools are enabling researchers to predict the behavior of such molecules with greater accuracy, facilitating more efficient drug design processes. Additionally, green chemistry approaches are being increasingly adopted to minimize the environmental impact of synthesizing these complex molecules.

In conclusion, 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)-N-cyclopropylacetamide stands as a testament to the ingenuity and precision required in modern organic synthesis. Its unique structure and promising biological properties make it a valuable asset for researchers seeking to develop innovative solutions in medicine and beyond. As our understanding of its potential continues to grow, this compound is likely to play an increasingly important role in both academic research and industrial applications.